N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea

• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N-[[4-(pyrrolidine-1-carbonyl)phenyl]carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C17H17N3O3S/c21-15(14-4-3-11-23-14)19-17(24)18-13-7-5-12(6-8-13)16(22)20-9-1-2-10-20/h3-8,11H,1-2,9-10H2,(H2,18,19,21,24)
• InChI Key: WQXZFJPHFXWGOU-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CO3

Description

N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea, also known as FPTU, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FPTU belongs to the class of thiourea derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea involves the inhibition of various enzymes and signaling pathways. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea inhibits the activity of COX-2, which is responsible for the production of prostaglandins, which are involved in the inflammatory response. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea also inhibits the activity of LOX, which is responsible for the production of leukotrienes, which are also involved in the inflammatory response. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea inhibits the activity of PLA2, which is responsible for the release of arachidonic acid, a precursor for the production of prostaglandins and leukotrienes. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has also been found to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation, induce apoptosis in cancer cells, and inhibit the replication of viruses. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has also been found to reduce oxidative stress and protect against neuronal damage. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been shown to have a low toxicity profile and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been extensively studied and its mechanism of action is well-understood. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been shown to exhibit a range of biochemical and physiological effects, making it a versatile compound for research. However, N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea also has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to administer in vivo. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea. One area of research could focus on improving the solubility and bioavailability of N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea. Another area of research could focus on the development of N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea analogs with improved pharmacological properties. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea could also be tested in clinical trials for its potential therapeutic applications. Finally, N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea could be tested in combination with other drugs to determine its potential synergistic effects.

Synthesis Methods

The synthesis of N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea involves the reaction of 2-furoyl chloride with 4-(1-pyrrolidinylcarbonyl)phenylisothiocyanate in the presence of a base. The reaction yields N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea as a white crystalline solid with a melting point of 156-157°C. The purity of N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea can be determined by various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and phospholipase A2 (PLA2), which are involved in the inflammatory response. N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has also been found to induce apoptosis in cancer cells and inhibit the replication of viruses such as HIV and hepatitis C virus.